molecular formula C12H14N2O2 B5876828 N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide

N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide

Cat. No. B5876828
M. Wt: 218.25 g/mol
InChI Key: JSGWKVMIWHMGND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(cyclopropylcarbonyl)-4-methylbenzohydrazide, also known as CCMB, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CCMB belongs to the class of hydrazides and has been studied for its diverse biological activities such as anti-inflammatory, anti-tumor, and anti-microbial properties.

Mechanism of Action

The mechanism of action of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide is not fully understood. However, it has been reported to target multiple signaling pathways involved in various biological processes. N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune response. N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has also been reported to activate the caspase pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has been shown to exhibit diverse biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which are associated with various inflammatory disorders. N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has also been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth. Additionally, N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has been reported to possess anti-microbial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has several advantages as a research tool. It is relatively easy to synthesize and has a high purity. N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has also been reported to exhibit low toxicity in vitro and in vivo. However, there are some limitations to the use of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide in lab experiments. N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has poor solubility in water, which can limit its use in aqueous solutions. Additionally, the mechanism of action of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide is not fully understood, which can make it challenging to design experiments to study its biological effects.

Future Directions

There are several future directions for the study of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide. One potential area of research is the development of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide as a therapeutic agent for the treatment of inflammatory disorders and cancer. Additionally, the mechanism of action of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide needs to be further elucidated to better understand its diverse biological activities. The development of more efficient synthesis methods for N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide could also be an area of future research. Finally, the study of the pharmacokinetics and pharmacodynamics of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide could provide valuable insights into its potential therapeutic applications.
Conclusion:
In conclusion, N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has been shown to possess diverse biological activities such as anti-inflammatory, anti-tumor, and anti-microbial properties. The mechanism of action of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide is not fully understood, but it has been reported to target multiple signaling pathways involved in various biological processes. N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has several advantages as a research tool, but there are also some limitations to its use in lab experiments. Future research on N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide could lead to the development of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide involves the reaction of 4-methylbenzohydrazide with cyclopropanecarbonyl chloride in the presence of triethylamine as a catalyst. The reaction takes place at room temperature and produces N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide as a white crystalline solid. The yield of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide is reported to be around 70-80% with a purity of 98%.

Scientific Research Applications

N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has been extensively studied for its diverse biological activities. It has been reported to possess anti-inflammatory, anti-tumor, and anti-microbial properties. N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has also been studied for its potential as an anti-diabetic and anti-oxidant agent. The anti-inflammatory activity of N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.

properties

IUPAC Name

N'-(cyclopropanecarbonyl)-4-methylbenzohydrazide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N2O2/c1-8-2-4-9(5-3-8)11(15)13-14-12(16)10-6-7-10/h2-5,10H,6-7H2,1H3,(H,13,15)(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JSGWKVMIWHMGND-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(=O)NNC(=O)C2CC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

218.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-(cyclopropylcarbonyl)-4-methylbenzohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.